N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H17N3OS2/c1-11-15(13-5-3-9-21-13)12(2)19(18-11)8-7-17-16(20)14-6-4-10-22-14/h3-6,9-10H,7-8H2,1-2H3,(H,17,20)
• InChI Key: FYELHBBABPOHBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=CC=CS2)C)C3=CC=CS3
• Molecular Formula: C16H17N3OS2
• Molecular Weight: 331.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds to "N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide" has been reported in the literature. For instance, a series of phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides were synthesized through a ring closure reaction involving phenyl-1-(thiophen-2-yl) prop-2-en-1-ones and thiosemicarbazide in an alcoholic basic medium . This method could potentially be adapted for the synthesis of the compound by modifying the starting materials and reaction conditions to incorporate the appropriate functional groups.

Molecular Structure Analysis

The molecular structure of compounds similar to the target molecule has been characterized using various analytical techniques. For example, the crystal structure of N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide was determined using X-ray diffraction, which revealed the compound crystallizes in the monoclinic space group with specific cell parameters and exhibits both intra and intermolecular hydrogen bonds . These findings provide insights into the potential molecular geometry and intermolecular interactions of "this compound".

Chemical Reactions Analysis

The chemical reactivity and properties of thiophene carboxamide derivatives have been explored through various reactions. For instance, the Suzuki cross-coupling reaction was employed to synthesize 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, which could be a relevant reaction for functionalizing the thiophene core of the target molecule with different substituents . This type of reaction could be used to modify the chemical structure and potentially alter the reactivity of the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of thiophene carboxamide derivatives have been studied using computational methods such as Density Functional Theory (DFT). Parameters like Frontier Molecular Orbitals (FMOs), HOMO-LUMO energy gap, electron affinity, ionization energy, electrophilicity index, chemical softness, and hardness were calculated to predict the reactivity of these compounds . Additionally, the effect of various substituents on the electronic and nonlinear optical properties was assessed, which could be relevant for understanding the properties of "this compound" .